4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95%

• IUPAC Name: 4-(3-carboxy-5-fluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8FNO4/c14-9-4-7(3-8(5-9)12(16)17)10-1-2-15-6-11(10)13(18)19/h1-6H,(H,16,17)(H,18,19)
• InChI Key: VMAUSLHLHSRWAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C2=CC(=CC(=C2)F)C(=O)O)C(=O)O
• Molecular Formula: C13H8FNO4
• DSSTOX Substance ID: DTXSID80692649
• Molecular Weight: 261.20 g/mol
• CAS RN: 1261985-40-3

Description

4-(3-Carboxy-5-fluorophenyl)nicotinic acid (4-FPCA) is an important organic compound that has been studied for its various applications in the scientific and medical fields. It is a derivative of nicotinic acid, a vitamin B3 precursor, and is composed of a carboxylic acid and a fluorophenyl group. 4-FPCA has been found to have a wide range of properties and applications, including as a catalyst in organic synthesis, as an inhibitor of enzymes, and as a molecule for drug delivery systems.

Scientific Research Applications

4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis for the formation of various compounds, such as amides and esters. It has also been used as an inhibitor of enzymes, such as cytochrome P450 and xanthine oxidase. In addition, 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% has been used as a molecule for drug delivery systems, as it has been found to be able to bind to various drugs and increase their solubility and bioavailability.

Mechanism of Action

The mechanism of action of 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% is still not fully understood. However, it is believed to be involved in the regulation of various biochemical pathways. It has been found to interact with several receptors, such as the nicotinic acid receptor, which is involved in the regulation of fat metabolism. In addition, 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% has been found to interact with enzymes, such as cytochrome P450 and xanthine oxidase, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% are still being studied. However, it has been found to have a variety of effects on the body. It has been found to increase the activity of enzymes involved in fat metabolism, such as cytochrome P450 and xanthine oxidase. In addition, it has been found to have anti-inflammatory, antioxidant, and anti-cancer effects. It has also been found to increase the solubility and bioavailability of drugs and other compounds.

Advantages and Limitations for Lab Experiments

The use of 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% in lab experiments has a number of advantages and limitations. One advantage is that it is a relatively inexpensive and easy to synthesize compound. In addition, it can be used as a catalyst in organic synthesis and as an inhibitor of enzymes. However, it is important to note that 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% is a relatively unstable compound and can degrade over time, which can limit its usefulness in lab experiments.

Future Directions

The future directions for 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% research are numerous. One potential direction is to further investigate its mechanism of action and its effects on biochemical and physiological pathways. In addition, further research could be conducted on its potential applications in drug delivery systems and its ability to increase the solubility and bioavailability of drugs. Finally, further research could be conducted on its potential uses as a catalyst in organic synthesis and its potential as an inhibitor of enzymes.

Synthesis Methods

4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% is typically synthesized through a two-step process that involves the reaction of a carboxylic acid with a fluorophenyl group. The first step involves the reaction of the carboxylic acid with a fluorophenyl group, which is typically done in aqueous solution, to form the 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% precursor. The second step then involves the hydrolysis of the precursor to form 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95%. This reaction is typically conducted in an organic solvent, such as dichloromethane. The two-step process allows for the synthesis of 4-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95% in high yields and with high purity.